Cas no 1781001-50-0 (1-2-(4-methoxy-2-nitrophenyl)ethylcyclopropan-1-amine)

• Product Name: 1-2-(4-methoxy-2-nitrophenyl)ethylcyclopropan-1-amine
• CAS No: 1781001-50-0
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 6516526
• PubChem ID: 105497590
• Update Time: 2024-01-15

1-2-(4-methoxy-2-nitrophenyl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(4-methoxy-2-nitrophenyl)ethylcyclopropan-1-amine
• EN300-1798844
• 1781001-50-0
• 1-[2-(4-methoxy-2-nitrophenyl)ethyl]cyclopropan-1-amine

• Inchi： 1S/C12H16N2O3/c1-17-10-3-2-9(11(8-10)14(15)16)4-5-12(13)6-7-12/h2-3,8H,4-7,13H2,1H3
• InChI Key： XRAYAHQOPONZCO-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C=1)[N+](=O)[O-])CCC1(CC1)N

Computed Properties

• Exact Mass: 236.11609238g/mol
• Monoisotopic Mass: 236.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 81.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers